Cas no 2172269-44-0 (2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172269-44-0
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6073722
• PubChem ID: 165591555
• Update Time: 2025-06-11

2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide
• EN300-1597295
• 2172269-44-0

• Inchi： 1S/C11H20N4O/c1-3-4-5-6-7-15-9(2)10(13-14-15)8-11(12)16/h3-8H2,1-2H3,(H2,12,16)
• InChI Key： AQKNBQZSYSAWTB-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C)N(CCCCCC)N=N1)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide

Professional Introduction to 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172269-44-0)

2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172269-44-0, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. The structural uniqueness of this compound, characterized by its acetylamide functional group and a triazolyl moiety substituted with a hexyl and methyl group, positions it as a candidate for further exploration in therapeutic interventions.

The chemical structure of 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide incorporates elements that suggest versatile interactions with biological targets. The presence of the triazol ring system is particularly noteworthy, as triazoles are well-documented for their role in various pharmacological applications. Specifically, the 1-hexyl and 5-methyl substituents contribute to the compound's lipophilicity, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. This balance of lipophilicity and polar functionality makes the compound an intriguing candidate for further investigation.

In recent years, there has been a surge in research focused on developing new molecular entities with enhanced efficacy and reduced side effects. The acetylamide group in 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide is a common pharmacophore found in many bioactive molecules. Its ability to engage with biological receptors through hydrogen bonding has been leveraged in the design of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The unique combination of structural features in this compound suggests potential therapeutic benefits across multiple disease areas.

One of the most compelling aspects of 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide is its potential to serve as a scaffold for derivative development. Medicinal chemists often utilize such scaffolds to modulate specific pharmacokinetic properties or to enhance binding affinity to target proteins. The flexibility provided by the hexyl chain and the rigidity introduced by the triazol ring system offer a favorable platform for structural optimization. This adaptability has been exploited in various drug discovery programs aimed at identifying novel therapeutics.

The synthesis of 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazol ring typically involves cycloaddition reactions between azides and alkynes, a process that has been refined over several decades. The subsequent functionalization with acetylamide groups further refines the compound's structure. Advanced synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating its use in downstream applications.

Recent studies have begun to explore the biological activity of 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)acetamide using both in vitro and in vivo models. Preliminary findings suggest that this compound exhibits promising interactions with certain enzymes and receptors relevant to human health. For instance, its ability to modulate inflammatory pathways has been observed in cell-based assays, indicating potential utility in treating chronic inflammatory diseases. Additionally, its binding affinity to specific protein targets has been measured using high-throughput screening techniques.

The pharmacological profile of 2-(1-hexyl-5-methyl-1H-1,2,3-triazol-4-y acetamide is further enhanced by its favorable physicochemical properties. Parameters such as solubility, stability under various conditions, and metabolic degradation pathways are critical factors that determine a drug's clinical viability. Computational modeling has played a significant role in predicting these properties before experimental validation. Such simulations have helped researchers optimize the compound's design for better pharmacokinetic behavior.

In conclusion，the compound 2-(1-hexyl -5-methyl -1H - 1 ,23 - tri azo l -4 - yl ) acet am ide (CAS No .2172269 -44 -0 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features ，combined with promising preliminary biological data ，make it a valuable asset for drug discovery efforts . As research continues to uncover new therapeutic applications ，this compound holds promise for contributing to improved patient outcomes across various medical conditions .